Cas no 166941-67-9 (L-Proline, 5-methyl-,ethyl ester, trans- (9CI))

L-Proline, 5-methyl-,ethyl ester, trans- (9CI) structure
166941-67-9 structure
Product Name:L-Proline, 5-methyl-,ethyl ester, trans- (9CI)
CAS No:166941-67-9
MF:C8H15NO2
MW:157.210202455521
CID:110825
PubChem ID:10241058
Update Time:2025-04-18

L-Proline, 5-methyl-,ethyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 5-methyl-,ethyl ester, trans- (9CI)
    • SCHEMBL3593136
    • 166941-67-9
    • Ethyl (2S,5R)-5-methylpyrrolidine-2-carboxylate
    • (2S,5R)-Ethyl 5-methylpyrrolidine-2-carboxylate
    • L-Proline, 5-methyl-, ethyl ester, trans- (9CI)
    • Inchi: 1S/C8H15NO2/c1-3-11-8(10)7-5-4-6(2)9-7/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
    • InChI Key: SIHWTRLYXYEMIA-RQJHMYQMSA-N
    • SMILES: O(CC)C([C@@H]1CC[C@@H](C)N1)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.3Ų
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